Cas no 2137442-84-1 (5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole)
2137442-84-1 structure
Product Name:5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
CAS No:2137442-84-1
MF:C7H7ClN4
MW:182.610279321671
CID:5897417
PubChem ID:165483637
Update Time:2024-01-10
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole
- 2137442-84-1
- EN300-1128229
-
- Inchi: 1S/C7H7ClN4/c1-12-6(2-3-9-12)5-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
- InChI Key: MXHJZLUJXNZCJV-UHFFFAOYSA-N
- SMILES: ClC1=CC(C2=CC=NN2C)=NN1
Computed Properties
- Exact Mass: 182.0359239g/mol
- Monoisotopic Mass: 182.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.5Ų
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1128229-0.05g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 95% | 0.05g |
$744.0 | 2023-10-26 | |
| Enamine | EN300-1128229-0.1g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 95% | 0.1g |
$779.0 | 2023-10-26 | |
| Enamine | EN300-1128229-0.25g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 95% | 0.25g |
$814.0 | 2023-10-26 | |
| Enamine | EN300-1128229-0.5g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 95% | 0.5g |
$849.0 | 2023-10-26 | |
| Enamine | EN300-1128229-1.0g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1128229-2.5g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 95% | 2.5g |
$1735.0 | 2023-10-26 | |
| Enamine | EN300-1128229-5.0g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1128229-10.0g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1128229-1g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 95% | 1g |
$884.0 | 2023-10-26 | |
| Enamine | EN300-1128229-5g |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole |
2137442-84-1 | 95% | 5g |
$2566.0 | 2023-10-26 |
5-(5-chloro-1H-pyrazol-3-yl)-1-methyl-1H-pyrazole Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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